Cas no 1956371-73-5 (2-((4-Bromophenyl)sulfonyl)-3-methyl-1H-indole)

• Product Name: 2-((4-Bromophenyl)sulfonyl)-3-methyl-1H-indole
• CAS No: 1956371-73-5
• MF: C₁₅H₁₂BrNO₂S
• MW: 350.230281829834
• CID: 4821153
• Update Time: 2025-06-10

2-((4-Bromophenyl)sulfonyl)-3-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 2-((4-BROMOPHENYL)SULFONYL)-3-METHYL-1H-INDOLE
• 2-((4-Bromophenyl)sulfonyl)-3-methyl-1H-indole

• Inchi： 1S/C15H12BrNO2S/c1-10-13-4-2-3-5-14(13)17-15(10)20(18,19)12-8-6-11(16)7-9-12/h2-9,17H,1H3
• InChI Key： BFAHTVYYTYKVNE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(C1=C(C)C2C=CC=CC=2N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 439
• XLogP3: 4.2
• Topological Polar Surface Area: 58.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 2-((4-Bromophenyl)sulfonyl)-3-methyl-1H-indole

Introduction to 2-((4-Bromophenyl)sulfonyl)-3-methyl-1H-indole (CAS No. 1956371-73-5)

2-((4-Bromophenyl)sulfonyl)-3-methyl-1H-indole, identified by its CAS number 1956371-73-5, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic aromatic sulfonamide derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound features a sulfonyl group attached to a brominated phenyl ring, which is further linked to an indole core substituted with a methyl group at the 3-position. Such structural motifs are often explored for their biological activity and interaction with biological targets.

The indole scaffold, a prominent structural motif in numerous bioactive molecules, is known for its role in various biological processes. The presence of the sulfonyl group enhances the compound's ability to interact with biological targets through hydrogen bonding and dipole-dipole interactions. The bromine atom on the phenyl ring introduces electrophilic centers, making the molecule more reactive in certain chemical transformations and potentially enhancing its binding affinity to biological receptors.

In recent years, there has been a growing interest in indole derivatives as potential therapeutic agents. These compounds have shown promise in various pharmacological applications, including anti-inflammatory, anticancer, and antimicrobial effects. The specific modification of the indole ring with a sulfonyl group and a methyl substituent has been investigated for its impact on biological activity. Studies have suggested that such modifications can significantly alter the pharmacokinetic properties and target specificity of indole derivatives.

The synthesis of 2-((4-Bromophenyl)sulfonyl)-3-methyl-1H-indole involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the sulfonyl group typically involves sulfonation followed by condensation with an appropriate indole derivative. The bromination step requires careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for further research and development.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. Researchers have been exploring its interactions with various biological targets, including enzymes and receptors involved in disease pathways. Preliminary studies have indicated that 2-((4-Bromophenyl)sulfonyl)-3-methyl-1H-indole may exhibit inhibitory activity against certain enzymes, making it a candidate for further investigation in therapeutic contexts.

The brominated phenyl ring in this compound not only contributes to its reactivity but also influences its electronic properties, which can be crucial for binding interactions with biological targets. The sulfonyl group, on the other hand, provides a polar moiety that can enhance solubility and binding affinity. These structural features make 2-((4-Bromophenyl)sulfonyl)-3-methyl-1H-indole a versatile scaffold for designing novel bioactive molecules.

Recent advancements in computational chemistry have allowed researchers to predict the binding modes and affinity of this compound towards various biological targets. Molecular docking studies have provided insights into how the structural features of 2-((4-Bromophenyl)sulfonyl)-3-methyl-1H-indole interact with potential binding sites on proteins. These computational approaches have accelerated the process of identifying promising lead compounds and optimizing their properties for therapeutic applications.

The pharmaceutical industry has shown particular interest in sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are known for their ability to inhibit bacterial growth, modulate enzyme activity, and interact with nuclear receptors. The unique combination of structural elements in 2-((4-Bromophenyl)sulfonyl)-3-methyl-1H-indole positions it as a valuable candidate for developing new drugs targeting various diseases.

In conclusion, 2-((4-Bromophenyl)sulfonyl)-3-methyl-1H-indole (CAS No. 1956371-73-5) is a promising compound with significant potential in pharmaceutical research. Its unique structural features, including the presence of a sulfonyl group, a brominated phenyl ring, and an indole core substituted with a methyl group, make it an attractive scaffold for drug discovery. Further research is warranted to explore its biological activities and therapeutic potential fully.